Cas no 85976-46-1 (3-Methoxy-1-oxa-4-azaspiro[4.5]dec-3-en-2-one)

• Product Name: 3-Methoxy-1-oxa-4-azaspiro[4.5]dec-3-en-2-one
• CAS No: 85976-46-1
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 2808492
• PubChem ID: 13077706
• Update Time: 2025-04-21

3-Methoxy-1-oxa-4-azaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• DTXSID80517489
• 85976-46-1
• 3-Methoxy-1-oxa-4-azaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C9H13NO3/c1-12-7-8(11)13-9(10-7)5-3-2-4-6-9/h2-6H2,1H3
• InChI Key： ICRLQRSQNJBFEC-UHFFFAOYSA-N
• SMILES： O1C(C(=NC21CCCCC2)OC)=O

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Imidoesters Imidolactones